Cas no 1187164-22-2 (2-(3-Methoxybenzoyl)-6-methylpyridine)

• Product Name: 2-(3-Methoxybenzoyl)-6-methylpyridine
• CAS No: 1187164-22-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD13152568
• CID: 4684360
• Update Time: 2025-11-05

2-(3-Methoxybenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxybenzoyl)-6-methylpyridine
• (3-Methoxyphenyl)(6-methylpyridin-2-yl)methanone
• BC4498586

• MDL： MFCD13152568
• Inchi： 1S/C14H13NO2/c1-10-5-3-8-13(15-10)14(16)11-6-4-7-12(9-11)17-2/h3-9H,1-2H3
• InChI Key： LQIWJLIRWYMFTC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Methoxybenzoyl)-6-methylpyridine

Comprehensive Overview of 2-(3-Methoxybenzoyl)-6-methylpyridine (CAS No. 1187164-22-2)

2-(3-Methoxybenzoyl)-6-methylpyridine (CAS No. 1187164-22-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name MBMP, belongs to the class of aryl ketone-substituted pyridines, which are known for their versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for synthesizing bioactive molecules, given its methoxybenzoyl and methylpyridine moieties.

In recent years, the demand for high-purity intermediates like 2-(3-Methoxybenzoyl)-6-methylpyridine has surged, driven by advancements in precision medicine and green chemistry. A common query among scientists is: "What are the synthetic routes for CAS 1187164-22-2?" The compound is typically synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Friedel-Crafts acylation, followed by purification through column chromatography. Its solubility in organic solvents like DMSO and methanol makes it suitable for high-throughput screening assays.

The pharmacological potential of 2-(3-Methoxybenzoyl)-6-methylpyridine is another hot topic. Studies suggest its derivatives may exhibit anti-inflammatory or kinase inhibitory activities, aligning with the growing focus on targeted therapies. For instance, its methoxy group could enhance membrane permeability, a critical factor in CNS drug development. This has led to increased searches for "MBMP analogs in neurodegenerative research" across academic databases.

From an industrial perspective, CAS 1187164-22-2 is valued for its role in catalysis and ligand design. Its electron-rich pyridine ring facilitates coordination with transition metals, making it relevant for homogeneous catalysis applications. Manufacturers emphasize batch-to-batch consistency, as impurities can affect downstream reactions—a concern frequently addressed in forums discussing "quality control for methoxybenzoyl compounds".

Environmental considerations also shape discussions around 2-(3-Methoxybenzoyl)-6-methylpyridine. With stricter REACH regulations, users often search for "biodegradability of pyridine derivatives". While data is limited, its moderate logP value suggests lower bioaccumulation risks compared to halogenated analogs. This positions it as a candidate for sustainable chemistry initiatives, particularly in crop protection formulations where eco-friendly adjuvants are prioritized.

Analytical characterization of 1187164-22-2 relies heavily on HPLC-MS and NMR spectroscopy. The compound's distinctive fragmentation pattern in mass spectrometry aids in identity confirmation, while 13C-NMR peaks at ~165 ppm (carbonyl) and ~130 ppm (pyridine C2) serve as diagnostic markers. These technical details are crucial for laboratories verifying reference standards, as highlighted in queries like "spectral data for 6-methylpyridine ketones".

Emerging applications include its use in OLED materials, where the conjugated system of MBMP may contribute to electron transport layers. This intersects with the booming interest in flexible electronics, prompting searches for "heterocyclic cores for organic semiconductors". Patent analyses reveal incremental innovations, particularly in modifying the methoxy position to tune HOMO-LUMO gaps.

Storage and handling recommendations for 2-(3-Methoxybenzoyl)-6-methylpyridine emphasize anhydrous conditions due to potential hydrolysis of the ketone group. Suppliers typically provide the compound as a crystalline powder with ≥98% purity, stored under argon atmosphere to prevent oxidation—details frequently sought in material safety data sheets (MSDS).

In summary, CAS 1187164-22-2 represents a multifaceted compound bridging medicinal chemistry, catalysis, and materials science. Its evolving applications reflect broader trends toward multifunctional intermediates in synthetic chemistry, answering the industry's need for structurally diverse scaffolds with customizable properties.